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Compound of Interest

Compound Name: Aminomalononitrile

Cat. No.: B1212270

Abstract

Aminomalononitrile (AMN), a trimer of hydrogen cyanide, is a highly functionalized molecule
of significant interest in prebiotic chemistry, organic synthesis, and drug discovery. Its role as a
precursor to essential biomolecules like purines and imidazoles underscores its importance in
studies related to the origin of life. For drug development professionals, AMN serves as a
versatile building block for the synthesis of novel heterocyclic compounds with potential
therapeutic activities, including antiviral properties. This document provides a comprehensive
overview of aminomalononitrile, including its chemical properties, detailed synthesis
protocols, and its application in the creation of bioactive derivatives.

Core Chemical and Physical Properties

Aminomalononitrile is the organic compound with the formula H2NCH(CN)2.[1] It is typically
handled in its more stable p-toluenesulfonate salt form.[1] Key identifying and physical data are
summarized below.
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Property Value Source
IUPAC Name 2-aminopropanedinitrile [2]

CAS Number (free base) 5181-05-5 [1][2]
Molecular Formula CsHsNs [11[2]
Molecular Weight 81.08 g/mol [1][2]
SMILES C(#N)C(C#N)N [11[2]
InChi Key GXDKXRIMUVUELI- 2]

UHFFFAOYSA-N

CAS Number (tosylate)

5098-14-6

[3]4]

Formula (tosylate)

NH2CH(CN)z - CH3CsH4SOsH

[4]

Molecular Wt. (tosylate)

253.28 g/mol

[3]4]

Melting Point (tosylate)

174 °C (decomposes)

[4]

Molecular Structure

Aminomalononitrile features a central carbon atom bonded to an amino group (-NHz2), a
hydrogen atom, and two nitrile groups (-C=N).

Figure 1. 2D structure of aminomalononitrile. Source: PubChem CID 151258.
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Experimental Protocols

The following protocols are detailed for the synthesis of aminomalononitrile and its
derivatives, crucial for research and development applications.

Synthesis of Aminomalononitrile p-Toluenesulfonate

This procedure provides a reliable method for synthesizing the stable tosylate salt of
aminomalononitrile via the reduction of oximinomalononitrile.[1][5]

Part A: Preparation of Oximinomalononitrile[5]

o Dissolve malononitrile (25 g, 0.38 mole) in a mixture of 20 mL of water and 100 mL of acetic
acid in a 1-L round-bottomed flask equipped with a stirrer and thermometer.

e Cool the solution to -10°C using a dry ice-acetone bath.

e Add granulated sodium nitrite (50 g, 0.72 mole) in small portions over 30 minutes,
maintaining the temperature between 0°C and -10°C.

 After the addition is complete, stir the mixture for an additional 10 minutes.
e Add 500 mL of ether and continue stirring for 5 minutes.

« Filter the mixture rapidly and wash the collected solid with a 1:1 mixture of tetrahydrofuran
and ether (400 mL total).

o Combine the filtrate and washings, and concentrate by distillation under a water aspirator at
40°C to a final volume of 250 mL. This solution of oximinomalononitrile is used directly in the
next step.

Part B: Reduction to Aminomalononitrile p-Toluenesulfonate[5]
e To the 250 mL oximinomalononitrile solution from Part A, add 250 mL of ether.

o Prepare a slurry of p-toluenesulfonic acid monohydrate (60 g, 0.32 mole) in 250 mL of ether
and add it slowly to the stirred solution.
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e Bring the total volume to 1 L by adding more ether.

o The detailed procedure for the reduction step (e.g., using a reducing agent like aluminum
amalgam as mentioned in other sources) would follow at this stage, leading to the formation
of the aminomalononitrile, which is then precipitated as its p-toluenesulfonate salt. The salt
is collected by filtration.

Synthesis of 5-Amino-1,2-disubstituted-1H-imidazole-4-
carbonitriles

This multicomponent, microwave-assisted reaction demonstrates the utility of
aminomalononitrile as a precursor for complex heterocyclic structures with potential biological
activity.[6]

« Initial Preparation: To a solution of aminomalononitrile p-toluenesulfonate (1) (5.9 mmol) in
THF (30 mL), add triethylamine (7.1 mmol). Stir the solution for 30 minutes at 25°C.

e Microwave Synthesis: Add trimethyl orthoacetate (2) (8.3 mmol) and the desired a-amino
acid methyl ester derivative (3a-f) (7.1 mmol) to the solution.

« Irradiation: Subject the reaction mixture to microwave irradiation. Note: Specific power,
temperature, and time parameters for the microwave irradiation are critical and should be
optimized based on the specific amino acid used.

o Work-up and Purification: After the reaction is complete (monitored by TLC), the solvent is
removed under reduced pressure. The resulting crude product is then purified using column
chromatography on silica gel to yield the target amino imidazole carbonitrile derivatives (4a-

f).[6]

Synthetic Pathways and Applications

Aminomalononitrile is a key intermediate in the synthesis of diverse heterocyclic compounds.
Its reaction pathways are fundamental to both prebiotic chemistry models and modern synthetic
strategies for creating novel pharmacophores.

Prebiotic Synthesis of Purines
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In the context of prebiotic chemistry, AMN is considered a crucial intermediate derived from
hydrogen cyanide (HCN).[7] It serves as a precursor to imidazole derivatives like 4-
aminoimidazole-5-carbonitrile (AICN). These imidazoles can then undergo cyclization with
simple C1 donors, such as formic acid or urea, to form various purine structures, which are the
core components of DNA and RNA.[7]

Caption: Synthetic workflow from HCN to bioactive purine derivatives via AMN.

Application in Antiviral Drug Discovery

Recent research has leveraged this synthetic logic to create novel compounds with therapeutic
potential. A multicomponent reaction involving aminomalononitrile, a-amino acids, and
orthoesters produces a library of amino imidazole carbonitrile derivatives.[6][8] These
intermediates can be further reacted with reagents like formic acid to synthesize 8,9-
disubstituted purine analogues.[9] Several of these synthesized purine and imidazole
derivatives have demonstrated significant activity against the influenza A virus, highlighting the
role of AMN as a valuable scaffold in modern drug discovery.[6][9]

Caption: Workflow for synthesis and evaluation of AMN-derived antiviral agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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